4-(6-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-2-methylpyrimidin-4-yl)morpholine

• IUPAC Name: 4-[6-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]-2-methylpyrimidin-4-yl]morpholine
• InChI: InChI=1S/C19H28N6O2/c1-14-17(15(2)27-22-14)13-23-4-6-24(7-5-23)18-12-19(21-16(3)20-18)25-8-10-26-11-9-25/h12H,4-11,13H2,1-3H3
• InChI Key: CKWXEPWIYJQFAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CN2CCN(CC2)C3=CC(=NC(=N3)C)N4CCOCC4
• Molecular Formula: C19H28N6O2
• Molecular Weight: 372.5 g/mol

Description

The compound “4-(6-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-2-methylpyrimidin-4-yl)morpholine” is a complex organic molecule. It contains several functional groups including a morpholine ring, a piperazine ring, a pyrimidine ring, and an oxazole ring.

Synthesis Analysis

The synthesis of this compound could involve several steps. While the exact synthesis process for this specific compound is not available, similar compounds are often synthesized through multi-step processes involving reactions such as nucleophilic substitution, ring closure, and functional group interconversion.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring several heterocyclic rings. The presence of nitrogen in the piperazine and pyrimidine rings, and oxygen in the morpholine and oxazole rings, suggests potential for hydrogen bonding and other polar interactions.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the piperazine ring might undergo reactions at the nitrogen atoms, while the oxazole ring might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of polar functional groups could enhance solubility in polar solvents.

Safety and Hazards

As with any chemical compound, handling this molecule would require appropriate safety measures. The specific safety and hazard information for this compound is not available in the provided resources.

Future Directions

The compound could be of interest in various fields such as medicinal chemistry, given the biological activity of similar molecules. Future research could explore its potential applications and optimize its properties through structural modifications.

Mechanism of Action

Mode of Action

The presence of a 3,5-dimethyl-1,2-oxazol-4-yl group suggests that it may interact with its targets through electron-accepting properties

Biochemical Pathways

Without specific target identification, it’s challenging to determine the exact biochemical pathways affected by this compound. Compounds with similar structures have been used in the synthesis of biologically active compounds, suggesting that this compound may also interact with various biochemical pathways .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Given the compound’s structure and potential electron-accepting properties, it may induce changes at the molecular and cellular levels